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Compound of Interest

Compound Name: Ido-IN-15

Cat. No.: B13915228 Get Quote

Essential Safety and Handling Guide for Ido-IN-
15
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ido-IN-15 in a research environment. The following step-by-

step guidance is intended for researchers, scientists, and drug development professionals to

ensure the safe and effective use of this potent compound.

Hazard Identification and Safety Data Summary
Ido-IN-15 is a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1) and requires careful

handling to minimize exposure. The primary hazards associated with this compound are

detailed in its Safety Data Sheet (SDS). Key safety information is summarized in the table

below.
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Hazard Category Description Precautionary Statement

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

[1]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P271: Use only

outdoors or in a well-ventilated

area. P280: Wear protective

gloves/ protective clothing/ eye

protection/ face protection.[1]

[2]

Skin Corrosion/Irritation Causes skin irritation.[1]

P302 + P352 + P312: IF ON

SKIN: Wash with plenty of

water. Call a POISON

CENTER/ doctor if you feel

unwell.[1]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[1]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1]

P304 + P340 + P312: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER/ doctor if you feel

unwell.[1]

Specific Target Organ Toxicity

(Repeated Exposure)

Causes damage to organs

(Thyroid) through prolonged or

repeated exposure if

swallowed.[1]

P260: Do not breathe dust.[1]

[2]

Aquatic Hazard (Acute) Very toxic to aquatic life.[1]
P273: Avoid release to the

environment.[1][2]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Ido-IN-15. The

following PPE must be worn at all times in the designated handling area.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is necessary.

Operational Plan: Step-by-Step Handling and
Solution Preparation
This section outlines the procedural workflow for safely handling solid Ido-IN-15 and preparing

solutions. All operations involving the solid compound must be performed within a certified

chemical fume hood or other suitable containment enclosure.

Experimental Workflow for Handling Ido-IN-15
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Caption: A typical laboratory workflow for the safe handling of potent solid compounds and

preparation of solutions.

Detailed Protocol:

Preparation:

Assemble all necessary materials: Ido-IN-15, appropriate solvent (e.g., DMSO), vials, and

pipettes.

Ensure all required PPE is correctly worn.

Prepare the workspace within the fume hood by laying down absorbent bench paper.

Weighing the Compound:

Place a clean, empty vial on an analytical balance and tare the weight.

Carefully add the desired amount of Ido-IN-15 powder to the vial using a spatula. Avoid

creating dust.

Record the final mass of the compound.

Solution Preparation:

Using a calibrated pipette, add the calculated volume of solvent to the vial containing the

Ido-IN-15.

Cap the vial securely and mix by vortexing or sonicating until the solid is completely

dissolved.

Storage:

Transfer the prepared solution to a clearly labeled stock container. The label should

include the compound name, concentration, solvent, date of preparation, and your initials.

Store the solution under the recommended conditions (e.g., -20°C or -80°C for long-term

storage).[3]
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Disposal Plan
Proper disposal of Ido-IN-15 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Solid Waste: All disposable materials that have come into contact with Ido-IN-15, including

gloves, bench paper, and pipette tips, must be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Unused or waste solutions of Ido-IN-15 should be collected in a clearly labeled

hazardous waste container. Do not pour any solutions containing Ido-IN-15 down the drain.

Waste Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.

IDO1 Signaling Pathway
Ido-IN-15 exerts its therapeutic effect by inhibiting the IDO1 enzyme. IDO1 is a key regulator of

the kynurenine pathway of tryptophan metabolism, which has significant implications for

immune response.

IDO1 Metabolic Pathway
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Caption: The role of IDO1 in the kynurenine pathway and its inhibition by Ido-IN-15.

The IDO1 enzyme catalyzes the initial and rate-limiting step in the degradation of the essential

amino acid L-tryptophan into kynurenine.[4] This metabolic activity leads to local tryptophan

depletion and the production of kynurenine metabolites, both of which contribute to the

suppression of T-cell activity and the promotion of an immune-tolerant microenvironment.[3] By
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inhibiting IDO1, Ido-IN-15 blocks this pathway, thereby preventing the immunosuppressive

effects and potentially enhancing anti-tumor immune responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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